Cas no 89840-66-4 (Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-)

Benzenesulfonamide, N-(1-methylpropyl)-2-nitro- structure
89840-66-4 structure
Product name:Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-
CAS No:89840-66-4
MF:C10H14N2O4S
MW:258.294161319733
CID:587516
PubChem ID:3797790

Benzenesulfonamide, N-(1-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(1-methylpropyl)-2-nitro-
    • N-butan-2-yl-2-nitrobenzenesulfonamide
    • DTXSID00396556
    • Oprea1_817568
    • SCHEMBL14094466
    • 89840-66-4
    • AKOS002953054
    • AKOS016196241
    • N-(BUTAN-2-YL)-2-NITROBENZENE-1-SULFONAMIDE
    • Inchi: InChI=1S/C10H14N2O4S/c1-3-8(2)11-17(15,16)10-7-5-4-6-9(10)12(13)14/h4-8,11H,3H2,1-2H3
    • InChI Key: GTJHLKNZGZFMKV-UHFFFAOYSA-N
    • SMILES: CCC(C)NS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.067
  • Monoisotopic Mass: 258.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100Ų
  • XLogP3: 2.1

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